Cas no 14933-76-7 (3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate)

• Product Name: 3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
• CAS No: 14933-76-7
• MF: C₁₇H₁₉NO₃S₂
• MW: 349.467662096024
• MDL: MFCD00143140
• CID: 145522
• PubChem ID: 84711
• Update Time: 2025-04-19

3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-methylbenzothiazolium p-toluenesulfonate
• 3-Ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
• 3-Ethyl-2-methylbenzothiazolium p-toluenesulphonate
• {CH3C7H4SNC2H5}{O3SC6H4CH3-p}
• 3-Aethyl-2-methyl-benzothiazolium,Tol
• 3-ethyl-2-methylbenzothiazol-3-ium tosylate
• 3-ETHYL-2-METHYLBENZOTHIAZOLINIUM P-TOLUE-NESULFATE
• 3-ethyl-2-methylbenzothiazolium 4-toluenesulfonate
• 3-Ethyl-2-methylbenzothiazolium p-toluensulfonate
• 3-ethyl-2-methyl-benzothiazolium,toluene-4-sulfonate
• SALOR-INT L201685-1EA
• 3-Ethyl-2-methylbenzoxazolium p-Toluenesulfonate
• 3-ethyl-2-methylbenzothiazolium 4-toluenesulfonate
• 3-Ethyl-2-methylbenzothiazolium p-toluenesulfonate,98%
• 3-ETHYL-2-METHYLBENZOTHIAZOLINIUM P-TOLUE-NESULFATE 98%
• 2-methyl-3-ethylbenzothiazolium tosylate
• EN300-240214
• MFCD00143140
• 14933-76-7
• DTXSID7065831
• 2-methyl-3-ethyl-benzothiazolium p-toluenesulfonate
• 3-ethyl-2-methyl-1,3-benzothiazol-3-ium;4-methylbenzenesulfonate
• 3-ethyl-2-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate
• NS00086673
• Benzothiazolium, 3-ethyl-2-methyl-, 4-methylbenzenesulfonate (1:1)
• AKOS003630970
• NJSVJXQJFLLFCG-UHFFFAOYSA-M
• 3-ethyl-2-methylbenzothiazolium p-toluene sulfonate
• Benzothiazolium, 3-ethyl-2-methyl-, salt with 4-methylbenzenesulfonic acid (1:1)
• SCHEMBL2030271
• 3-ethyl-2-methyl-benzothiazolium p-toluene-sulfonate
• 3-Ethyl-2-methylbenzothiazolium tosylate
• FT-0713569
• 3-ethyl-2-methylbenzo[d]thiazol-3-ium4-methylbenzenesulfonate
• EINECS 239-007-0
• F9995-0252
• G46678
• STL163884
• DTXCID1034842
• 3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate

• MDL： MFCD00143140
• Inchi： 1S/C10H12NS.C7H8O3S/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;1-6-2-4-7(5-3-6)11(8,9)10/h4-7H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： NJSVJXQJFLLFCG-UHFFFAOYSA-M
• SMILES： S1C2C=CC=CC=2[N+](=C1C)CC.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 349.08100
• Monoisotopic Mass: 349.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2505 (rough estimate)
• Melting Point: 155 °C
• Refractive Index: 1.7000 (estimate)
• PSA: 97.70000
• LogP: 4.49700
• Solubility: Not determined

3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate Security Information

• Hazard Category Code： 34
• Safety Instruction： 28A-26
• Hazardous Material Identification：